(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)amine bis(trifluoroacetate)

Specification

• CAS No.: 1609396-66-8
• Molecular Formula: C10H12F6N4O4
• Molecular Weight: 366.22
• IUPAC Name: 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethanamine;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C6H10N4.2C2HF3O2/c7-4-6-9-8-5-2-1-3-10(5)6;2*3-2(4,5)1(6)7/h1-4,7H2;2*(H,6,7)
• Standard InChI Key: PUWBACNFSQLTLY-UHFFFAOYSA-N
• SMILES: C1CC2=NN=C(N2C1)CN.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Canonical SMILES: C1CC2=NN=C(N2C1)CN.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O

Introduction

(6,7-Dihydro-5H-pyrrolo[2,1-c]triazol-3-ylmethyl)amine bis(trifluoroacetate) is a complex organic compound that has garnered attention in chemical research due to its unique structure and potential applications. This compound is a derivative of the pyrrolo[2,1-c]triazole ring system, which is known for its biological activity and versatility in synthetic chemistry.

Chemical Formula and Molecular Weight:

• Molecular Formula: C₆H₁₀N₄ · 2C₂HF₃O₂

• Molecular Weight: Not explicitly stated in the search results, but can be calculated based on the components.

InChI and InChIKey:

• InChI: 1S/C6H10N4.2C2HF3O2/c7-4-6-9-8-5-2-1-3-10(5)6;23-2(4,5)1(6)7/h1-4,7H2;2(H,6,7).

• InChIKey: PUWBACNFSQLTLY-UHFFFAOYSA-N.

Synthesis and Preparation

The synthesis of this compound typically involves the modification of the pyrrolo[2,1-c]triazole ring system. While specific synthesis routes for this exact compound are not detailed in the search results, related compounds often involve reactions starting from simpler pyrrolo[2,1-c]triazoles. The introduction of the methylamine group and subsequent formation of the bis(trifluoroacetate) salt would require careful control of reaction conditions to ensure the desired product is formed.

Data Table: Key Information

Property	Value
Molecular Formula	C₆H₁₀N₄ · 2C₂HF₃O₂
InChI	1S/C6H10N4.2C2HF3O2/c7-4-6-9-8-5-2-1-3-10(5)6;23-2(4,5)1(6)7/h1-4,7H2;2(H,6,7)
InChIKey	PUWBACNFSQLTLY-UHFFFAOYSA-N
CAS Number	1609396-66-8
Purity	Typically 95%